Cas no 126317-18-8 (5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine)

• Product Name: 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine
• CAS No: 126317-18-8
• MF: C₅HBrCl₄N₂
• MW: 310.79083609581
• CID: 5969465
• PubChem ID: 153757140
• Update Time: 2025-06-10

5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 126317-18-8
• EN300-790282
• 5-bromo-4-chloro-2-(trichloromethyl)pyrimidine
• 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine

• Inchi： 1S/C5HBrCl4N2/c6-2-1-11-4(5(8,9)10)12-3(2)7/h1H
• InChI Key： UYTUZNORECHGNF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(Cl)(Cl)Cl)=NC=1Cl

Computed Properties

• Exact Mass: 309.80477g/mol
• Monoisotopic Mass: 307.80772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine

Introduction to 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine (CAS No. 126317-18-8)

5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine, a compound with the CAS number 126317-18-8, is a versatile and important molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with bromine, chlorine, and a trichloromethyl group. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine has been extensively studied due to its importance as an intermediate in the synthesis of various bioactive compounds. The compound can be synthesized through a series of well-documented reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, making it more accessible for large-scale applications.

In the realm of medicinal chemistry, 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows it to interact with various biological targets, making it a valuable starting point for the design of drugs targeting specific diseases. For instance, studies have demonstrated its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. The bromine and chlorine substituents enhance its lipophilicity, facilitating cellular uptake and improving its pharmacokinetic properties.

Moreover, 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine has been explored for its anticancer properties. Research has shown that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The trichloromethyl group plays a crucial role in this activity by inducing apoptosis and cell cycle arrest. These findings have sparked interest in further investigating its potential as a chemotherapeutic agent.

The pharmacological profile of 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine is also being studied for its potential use in neurodegenerative diseases. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine is also used as a tool compound in chemical biology research. Its ability to modulate specific biological processes makes it valuable for studying the mechanisms underlying various diseases and physiological conditions. Researchers can use it to probe the function of specific proteins or pathways, providing insights that can inform the development of new therapeutic strategies.

The safety profile of 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine is an important consideration in its use as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-Bromo-4-chloro-2-(trichloromethyl)pyrimidine (CAS No. 126317-18-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases. Continued research into its properties and applications will undoubtedly contribute to advancements in drug discovery and healthcare.